3-(4-Methylphenyl)phenylZinc bromide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(4-Methylphenyl)phenylZinc bromide is an organozinc compound commonly utilized in cross-coupling reactions, such as Negishi couplings, to synthesize biaryl structures. Organozinc reagents are prized for their moderate reactivity, functional group tolerance, and compatibility with diverse catalytic systems. The compound’s structure features a zinc atom bonded to a bromine ligand and a biphenyl moiety substituted with a methyl group at the para position of one aromatic ring. This substitution enhances steric and electronic properties, influencing its reactivity in organic transformations.
Properties
Molecular Formula |
C13H11BrZn |
|---|---|
Molecular Weight |
312.5 g/mol |
IUPAC Name |
bromozinc(1+);1-methyl-4-phenylbenzene |
InChI |
InChI=1S/C13H11.BrH.Zn/c1-11-7-9-13(10-8-11)12-5-3-2-4-6-12;;/h2-3,5-10H,1H3;1H;/q-1;;+2/p-1 |
InChI Key |
PWNHQNJVRAZTRN-UHFFFAOYSA-M |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC=C[C-]=C2.[Zn+]Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of 3-(4-METHYLPHENYL)PHENYLZINC BROMIDE typically involves the reaction of 4-bromotoluene with phenylzinc bromide. The reaction is carried out in the presence of a catalyst, often a palladium complex, under an inert atmosphere to prevent oxidation. The reaction conditions usually include a temperature range of 0-25°C and a reaction time of several hours.
Industrial Production Methods
On an industrial scale, the production of 3-(4-METHYLPHENYL)PHENYLZINC BROMIDE follows similar synthetic routes but with optimized conditions for large-scale synthesis. This includes the use of continuous flow reactors to ensure consistent product quality and yield. The reaction is carefully monitored to maintain the desired concentration of 0.25 M in THF.
Chemical Reactions Analysis
Types of Reactions
3-(4-METHYLPHENYL)PHENYLZINC BROMIDE undergoes various types of reactions, including:
Substitution Reactions: It can participate in nucleophilic substitution reactions where the zinc-bromide bond is replaced by other nucleophiles.
Coupling Reactions: It is commonly used in cross-coupling reactions such as Negishi coupling, where it reacts with organic halides to form new carbon-carbon bonds.
Common Reagents and Conditions
Catalysts: Palladium or nickel complexes are often used as catalysts.
Solvents: Tetrahydrofuran (THF) is the preferred solvent due to its ability to stabilize the organozinc compound.
Temperature: Reactions are typically carried out at room temperature or slightly elevated temperatures.
Major Products
The major products formed from these reactions are typically biaryl compounds, which are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and organic materials.
Scientific Research Applications
3-(4-METHYLPHENYL)PHENYLZINC BROMIDE has a wide range of applications in scientific research:
Chemistry: It is used in the synthesis of complex organic molecules, particularly in the formation of carbon-carbon bonds.
Biology: It can be used to modify biological molecules, aiding in the study of biochemical pathways.
Medicine: It is involved in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).
Industry: It is used in the production of fine chemicals, polymers, and materials science research.
Mechanism of Action
The mechanism by which 3-(4-METHYLPHENYL)PHENYLZINC BROMIDE exerts its effects involves the transfer of the phenyl group from the zinc atom to an electrophilic carbon atom in the substrate. This process is facilitated by the catalyst, which activates the substrate and stabilizes the transition state. The molecular targets are typically organic halides or other electrophilic compounds, and the pathways involved include oxidative addition and reductive elimination steps.
Comparison with Similar Compounds
Comparison with Similar Organozinc and Aromatic Bromide Compounds
Table 1: Key Properties of Relevant Compounds
Key Comparisons
- Electronic Effects: Unlike sulfonyl-containing bromides (e.g., 4-Methylsulfonylbenzyl bromide), which are highly electrophilic, organozinc reagents like 3-(4-Methylphenyl)phenylZinc bromide act as nucleophiles due to the zinc center. The methyl group on the biphenyl moiety likely moderates electron density, reducing oxidative side reactions compared to unsubstituted analogs .
- This contrasts with smaller substituents (e.g., methoxy or ethyl in urea derivatives), which prioritize electronic modulation over steric effects .
- Thermal Stability: While 4-Methylsulfonylbenzyl bromide has a defined melting point (82–86°C), organozinc reagents typically require low-temperature handling due to air and moisture sensitivity. No thermal data for 3-(4-Methylphenyl)phenylZinc bromide is available in the evidence.
Research Findings and Limitations
Catalogs like Kanto Reagents’ emphasize commercial availability and basic physical properties (e.g., melting points) for sulfonyl bromides , but organozinc compounds are often prepared in situ due to their instability.
Critical Knowledge Gaps:
- No direct reactivity data (e.g., coupling efficiency, substrate scope) for 3-(4-Methylphenyl)phenylZinc bromide.
- Limited comparative studies with analogs like 3-PhenylphenylZinc bromide or 4-Methoxy-substituted variants.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
